Cas no 2228653-60-7 (1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228653-60-7
• MF: C₁₅H₁₈F₂O₂
• MW: 268.299031734467
• CID: 6116096
• PubChem ID: 165632137
• Update Time: 2025-07-22

1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1946514
• 2228653-60-7

• Inchi： 1S/C15H18F2O2/c1-2-11-3-5-12(6-4-11)14(13(18)19)7-9-15(16,17)10-8-14/h3-6H,2,7-10H2,1H3,(H,18,19)
• InChI Key： VEPYSXODLCHMLQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(CC)=CC=2)CC1)F

Computed Properties

• Exact Mass: 268.12748614g/mol
• Monoisotopic Mass: 268.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid

Professional Introduction to 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic Acid (CAS No. 2228653-60-7)

1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid, identified by the CAS number 2228653-60-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexane ring substituted with fluorine atoms and an ethylphenyl group. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid consists of a cyclohexane core substituted at the 4-position with two fluorine atoms and at the 1-position with a carboxylic acid group. The ethylphenyl moiety attached to the cyclohexane ring introduces additional complexity, influencing both the electronic and steric properties of the molecule. This combination of structural elements suggests potential applications in the design of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid contribute to its lipophilicity and can play a crucial role in modulating drug-receptor interactions. This feature is particularly relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a critical challenge.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular architectures to achieve desired pharmacokinetic and pharmacodynamic profiles. The< strong> 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid structure presents an intriguing platform for such optimization. For instance, modifications to the ethylphenyl group or the position and number of fluorine substituents could lead to compounds with improved efficacy and reduced side effects. Studies have demonstrated that fluorinated analogs of this class exhibit promising activity in preclinical models of pain and inflammation.

The carboxylic acid functionality at the 1-position of 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid offers further opportunities for chemical derivatization. This group can be used to form esters, amides, or other derivatives that may enhance solubility or bioavailability. Additionally, the carboxylic acid moiety is a common pharmacophore in many approved drugs, suggesting that derivatives of this compound could exhibit favorable pharmacological properties.

In the context of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying potential hits. The unique structural features of 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid make it an attractive candidate for virtual screening against diverse target proteins. Preliminary simulations indicate that this compound may interact with enzymes and receptors involved in metabolic pathways and neurodegenerative diseases.

The synthesis of< strong> 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. However, advances in fluorination techniques have made it increasingly feasible to incorporate these elements into complex molecular frameworks. Recent reports have described efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution strategies.

Evaluation of the pharmacological potential of< strong> 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid has been complemented by in vitro studies using cell-based assays. These experiments have provided insights into its interactions with various biological systems, including enzyme inhibition and receptor binding assays. Initial results suggest that this compound exhibits moderate activity against certain inflammatory markers, warranting further investigation.

The future direction of research on< strong> 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid will likely focus on optimizing its chemical properties through structural modifications and exploring its therapeutic potential in animal models. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to translate preclinical findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like< strong> 1-(4-ethylphenyl)-4,4-difluorocyclohexane-1-carboxylic acid may emerge as key players in next-generation therapies.